Cas no 1513795-62-4 (3-(4-methylcyclohexyl)butan-1-amine)

3-(4-Methylcyclohexyl)butan-1-amine is a cyclohexylamine derivative characterized by its branched alkylamine structure. The compound features a 4-methylcyclohexyl substituent, which influences its steric and electronic properties, making it useful in synthetic organic chemistry and pharmaceutical applications. Its amine functionality allows for further derivatization, enabling its use as an intermediate in the synthesis of more complex molecules. The methylcyclohexyl group enhances lipophilicity, potentially improving bioavailability in drug design. This compound is typically handled under controlled conditions due to its reactive amine group. Its structural features make it a candidate for research in medicinal chemistry and specialty chemical synthesis.
3-(4-methylcyclohexyl)butan-1-amine structure
1513795-62-4 structure
Product Name:3-(4-methylcyclohexyl)butan-1-amine
CAS No:1513795-62-4
MF:C11H23N
MW:169.307023286819
CID:6398665
PubChem ID:81013064
Update Time:2025-05-20

3-(4-methylcyclohexyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylcyclohexyl)butan-1-amine
    • EN300-1827282
    • 1513795-62-4
    • AKOS019582168
    • Inchi: 1S/C11H23N/c1-9-3-5-11(6-4-9)10(2)7-8-12/h9-11H,3-8,12H2,1-2H3
    • InChI Key: SWPKWPMBEWCLFP-UHFFFAOYSA-N
    • SMILES: NCCC(C)C1CCC(C)CC1

Computed Properties

  • Exact Mass: 169.183049738g/mol
  • Monoisotopic Mass: 169.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

3-(4-methylcyclohexyl)butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827282-0.05g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
0.05g
$707.0 2023-09-19
Enamine
EN300-1827282-0.1g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
0.1g
$741.0 2023-09-19
Enamine
EN300-1827282-0.25g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
0.25g
$774.0 2023-09-19
Enamine
EN300-1827282-0.5g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
0.5g
$809.0 2023-09-19
Enamine
EN300-1827282-1.0g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
1g
$1442.0 2023-06-01
Enamine
EN300-1827282-2.5g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
2.5g
$1650.0 2023-09-19
Enamine
EN300-1827282-5.0g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
5g
$4184.0 2023-06-01
Enamine
EN300-1827282-10.0g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
10g
$6205.0 2023-06-01
Enamine
EN300-1827282-1g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
1g
$842.0 2023-09-19
Enamine
EN300-1827282-5g
3-(4-methylcyclohexyl)butan-1-amine
1513795-62-4
5g
$2443.0 2023-09-19

Additional information on 3-(4-methylcyclohexyl)butan-1-amine

Introduction to 3-(4-methylcyclohexyl)butan-1-amine (CAS No. 1513795-62-4)

3-(4-methylcyclohexyl)butan-1-amine, identified by its CAS number 1513795-62-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This amine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug development and biochemical research. The compound's molecular structure consists of a butan-1-amine backbone substituted with a 4-methylcyclohexyl group, which imparts distinct chemical and pharmacological properties.

The 4-methylcyclohexyl moiety contributes to the compound's lipophilicity, making it a candidate for various pharmacokinetic studies. This characteristic is particularly relevant in the design of drugs that require optimal solubility and absorption profiles. Additionally, the amine functional group offers versatility in chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like 3-(4-methylcyclohexyl)butan-1-amine. Research has indicated that such compounds may exhibit properties conducive to modulating neural pathways, making them promising candidates for therapeutic applications in neurological disorders. Studies have begun to investigate its interactions with neurotransmitter systems, particularly those involving serotonin and dopamine, which are critical for regulating mood, cognition, and motor function.

The synthesis of 3-(4-methylcyclohexyl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The process often begins with the preparation of a suitable precursor, followed by functional group transformations that introduce the cyclohexyl and amine components.

One of the most compelling aspects of 3-(4-methylcyclohexyl)butan-1-amine is its potential as a scaffold for drug discovery. By modifying its structure, researchers can generate libraries of derivatives with varying biological activities. This approach has been successfully applied in high-throughput screening programs to identify novel compounds with therapeutic value. The flexibility offered by the 4-methylcyclohexyl group allows for diverse chemical modifications, including halogenation, alkylation, and acylation, each yielding compounds with distinct pharmacological profiles.

The compound's role in biochemical research extends beyond its use as a synthetic intermediate. It serves as a valuable tool for studying enzyme mechanisms and receptor interactions. For instance, its structural features make it an excellent candidate for binding studies with enzymes involved in metabolic pathways or receptors mediating neurotransmitter actions. Such studies can provide insights into the development of more effective drugs with reduced side effects.

Recent advancements in computational chemistry have further enhanced the utility of 3-(4-methylcyclohexyl)butan-1-amine in drug design. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can guide experimental efforts by identifying optimal modifications that enhance binding affinity or selectivity. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process significantly.

The safety profile of 3-(4-methylcyclohexyl)butan-1-amine is another critical consideration in its application. While preliminary studies suggest it exhibits low toxicity at moderate doses, comprehensive toxicological assessments are necessary before any clinical use can be considered. These studies would evaluate potential side effects, metabolic pathways, and long-term exposure risks. Ensuring safety is paramount in pharmaceutical development to protect patient health while maximizing therapeutic benefits.

In conclusion, 3-(4-methylcyclohexyl)butan-1-amine represents a fascinating compound with broad implications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a versatile tool for drug discovery and biochemical research. As our understanding of its properties continues to evolve through innovative research methodologies like computational chemistry and advanced synthesis techniques, this compound is poised to play an increasingly important role in developing novel therapeutic agents.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.